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For Researchers, Scientists, and Drug Development Professionals

MPX-004 is a potent and selective antagonist of the GIuUN2A subunit of the N-methyl-D-
aspartate (NMDA) receptor. This guide provides an in-depth overview of its selectivity profile,
drawing upon key in vitro and ex vivo studies. The data is presented to facilitate its use as a
pharmacological tool for investigating the physiological and pathological roles of GIuUN2A-
containing NMDA receptors.

Core Selectivity and Potency

MPX-004 demonstrates significant selectivity for GIuN2A-containing NMDA receptors over
other GIuN2 subunits. This selectivity has been consistently demonstrated across multiple
experimental platforms, including recombinant cell lines and native neuronal preparations.

Table 1: In Vitro Selectivity of MPX-004 Against NMDA
Receptor Subunits
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Assay System Target IC50 (nM) Reference
HEK Cells (Ca2+ Flux
GIuN2A 79 [11[2][3]
Assay)
HEK Cells (Ca2+ Flux o
GIuN2B No Inhibition [1112][3]
Assay)
HEK Cells (Ca2+ Flux .
GIluN2D No Inhibition [1112][3]
Assay)
Xenopus Oocytes
, GIuN2A 198 + 17 [1114]
(Electrophysiology)
Xenopus Oocytes >30,000 (estimated
_ GluN2B . [1]
(Electrophysiology) >150-fold selectivity)
Xenopus Oocytes Weak inhibition (up to
) GIluN2C [31[4]
(Electrophysiology) 8% at 10 uM)
Xenopus Oocytes Weak inhibition (up to
, GIuN2D [31[4]
(Electrophysiology) 8% at 10 uM)

Table 2: Activity of MPX-004 on Native NMDA Receptors

Preparation Effect Measurement Reference

Rat Pyramidal o
] ~30% inhibition of )
Neurons (Primary Electrophysiology [1][2]114]
whole-cell current
Culture)

~60% inhibition of

Rat Hippocampal ]
NMDA receptor- Electrophysiology [1112114]

Slices (CA1) )
mediated fEPSP
No inhibitory effect on
GRIN2A Knockout NMDA receptor- )
) ) ] ) ) Electrophysiology [1112]
Mice Cortical Slices mediated synaptic

currents

Off-Target Profile
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To assess its broader selectivity, MPX-004 was screened against a panel of central nervous
system-relevant receptors and enzymes.

Table 3: Off-Target Binding Profile of MPX-004 (at 1 ul)

Target % Inhibition of Binding Reference
5-HT1B (antagonist binding) 35% [11[3]
5-HT2A (agonist binding) 31% [11[3]
EP4 (agonist binding) 27% [1][3]

MPX-004 demonstrated less than 25% inhibition on the remainder of the targets in the CEREP-
80 panel.[1][4] Furthermore, it had no effect on AMPA receptor-mediated synaptic currents in
mouse visual cortex slices at a concentration of 50 uM.[1][3]

Signaling Pathway

MPX-004 acts as a negative allosteric modulator of the NMDA receptor, specifically targeting
those containing the GIuN2A subunit. By binding to the receptor, it reduces the influx of Ca2+
that is normally triggered by the binding of glutamate and a co-agonist like glycine or D-serine.
This modulation of calcium signaling is central to its mechanism of action.
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Experimental Protocols
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HEK Cell Calcium Flux Assay

This assay was utilized to determine the IC50 of MPX-004 on recombinant NMDA receptors.

e Cell Culture: Human Embryonic Kidney (HEK) cells were stably transfected to express
human GIluN1 and either GIUN2A, GIuN2B, or GIuN2D subunits.

o Compound Application: Cells were incubated with varying concentrations of MPX-004.

o Stimulation: Cells were stimulated with glutamate and glycine (3 uM each) to activate the
NMDA receptors.[1][5]

o Detection: The resulting increase in intracellular Ca2+ concentration was measured using a
fluorescent calcium indicator.

o Data Analysis: Inhibition curves were generated by plotting the response against the
compound concentration, and IC50 values were calculated using a fit to the Hill equation.[1]

[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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